2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one

• IUPAC Name: 2-[1-(pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one
• InChI: InChI=1S/C14H17N3O2/c18-13-5-1-3-10(13)12-4-2-8-17(12)14(19)11-9-15-6-7-16-11/h6-7,9-10,12H,1-5,8H2
• InChI Key: FXTDXSDMUGVEHV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1)C2CCCN2C(=O)C3=NC=CN=C3
• Molecular Formula: C14H17N3O2
• Molecular Weight: 259.30 g/mol

Description

2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that consists of a pyrazine ring, a pyrrolidine ring, and a cyclopentanone ring.

Mechanism of Action

The mechanism of action of 2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. Additionally, it has been shown to inhibit the activity of various kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one has been shown to have various biochemical and physiological effects. Studies have shown that this compound can reduce inflammation by inhibiting the activity of COX-2. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells. Furthermore, this compound has been shown to have neuroprotective effects, which may be beneficial in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one in lab experiments is its potential as a therapeutic agent. This compound has shown promising results in various scientific research applications, particularly in the fields of anti-inflammatory and cancer research. However, one limitation of using this compound is its relatively complex synthesis method, which may limit its availability and use in certain research settings.

Future Directions

There are several future directions for research on 2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one. One potential direction is further investigation of its potential as a therapeutic agent in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in other fields such as immunology and infectious disease research. Finally, there is a need for the development of more efficient and cost-effective synthesis methods for this compound to facilitate its use in scientific research.

Synthesis Methods

The synthesis of 2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one involves the reaction of pyrazine-2-carboxylic acid with 2-pyrrolidone in the presence of a dehydrating agent such as thionyl chloride. The resulting intermediate is then reacted with cyclopentanone in the presence of a Lewis acid catalyst such as aluminum chloride to yield the final product.

Scientific Research Applications

2-[1-(Pyrazine-2-carbonyl)pyrrolidin-2-yl]cyclopentan-1-one has shown promising results in various scientific research applications. It has been studied for its potential use as an anti-inflammatory agent, as well as its ability to inhibit the growth of cancer cells. Additionally, this compound has been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.